![molecular formula C23H25N3O2S B2674362 2-((1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone CAS No. 1206997-72-9](/img/structure/B2674362.png)
2-((1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone
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Description
Synthesis Analysis
While the exact synthesis process for this specific compound is not detailed in the search results, there is a related study that discusses the synthesis of 1,5-substituted pyrrolidin-2-ones from donor–acceptor cyclopropanes and anilines/benzylamines . This process involves a Lewis acid-catalyzed opening of the donor–acceptor cyclopropane with primary amines to γ-amino esters, followed by in situ lactamization and dealkoxycarbonylation .Scientific Research Applications
Synthesis of Heterocyclic Compounds
Compounds with structures similar to 2-((1-benzyl-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone are often used in the synthesis of diverse heterocyclic compounds. For example, Mahmoud M. Abdelall reported the synthesis of new 1,3,4-thiadiazole, imidazopyridine, a-pyranone, pyrazolo(1,5-a)pyrimidine, polysubstituted benzene, and pyridine derivatives, showcasing the versatility of related compounds in creating pharmacologically relevant structures (Abdelall, 2014). Similarly, Jin Zhang et al. discussed a photoinduced direct oxidative annulation process that leads to polyheterocyclic compounds, emphasizing the role of these molecules in innovative synthetic chemistry (Zhang et al., 2017).
Potential Biological Activities
The structural motifs found in this compound are common in molecules with biological activities. For instance, compounds with the 1H-pyrazolo[3,4-b]pyridine moiety have been studied for their antiviral activities, demonstrating the potential of these structures in medicinal chemistry (Attaby et al., 2006). Moreover, the synthesis and exploration of thieno[2,3-b]-thiophene derivatives hint at the adaptability of such compounds in generating materials with unique electronic properties, which could be leveraged in the development of novel therapeutic agents or materials (Mabkhot et al., 2011).
Properties
IUPAC Name |
2-[1-benzyl-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O2S/c1-28-20-11-9-19(10-12-20)21-15-24-23(26(21)16-18-7-3-2-4-8-18)29-17-22(27)25-13-5-6-14-25/h2-4,7-12,15H,5-6,13-14,16-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKDJUYQDYOGUPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(N2CC3=CC=CC=C3)SCC(=O)N4CCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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